N-(4-ethylbenzyl)-1H-indole-4-carboxamide
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Description
N-(4-ethylbenzyl)-1H-indole-4-carboxamide is a useful research compound. Its molecular formula is C18H18N2O and its molecular weight is 278.355. The purity is usually 95%.
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Scientific Research Applications
Anticholinesterase Activity
Research on coumarin-3-carboxamides bearing tryptamine moiety, including indol-3-yl derivatives, has shown significant activity toward acetylcholinesterase (AChE). These studies suggest that introducing a benzyloxy moiety on the coumarin scaffold can enhance anti-AChE activity, indicating potential applications in treating diseases related to cholinesterase inhibition, such as Alzheimer's disease (Ghanei-Nasab et al., 2016).
Palladium-Catalyzed Reactions
Indoles, including those similar to N-(4-ethylbenzyl)-1H-indole-4-carboxamide, have been central to palladium-catalyzed reactions, which are critical in organic synthesis. These reactions are applicable to complex molecules and provide access to fine chemicals, pharmaceutical intermediates, and active ingredients, significantly impacting the organic synthesis landscape (Cacchi & Fabrizi, 2005).
Chemodivergent Annulations
Rh(III)-catalyzed annulations between indoles and iodonium carbenes offer a novel pathway to synthesize important tricyclic and tetracyclic N-heterocycles. This method shows broad functional group tolerance and provides access to complex scaffolds, suggesting potential applications in the synthesis of bioactive compounds (Nunewar et al., 2021).
Cyclooxygenase-2 Inhibitors
Indole derivatives have been evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory process. Research indicates that substitution on the indole nitrogen with benzyl and p-fluorobenzyl groups can lead to potent COX-2 enzyme inhibitors, offering a pathway for developing new anti-inflammatory agents (Olgen et al., 2002).
Properties
IUPAC Name |
N-[(4-ethylphenyl)methyl]-1H-indole-4-carboxamide |
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InChI |
InChI=1S/C18H18N2O/c1-2-13-6-8-14(9-7-13)12-20-18(21)16-4-3-5-17-15(16)10-11-19-17/h3-11,19H,2,12H2,1H3,(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDZJYAXDJPFIH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(=O)C2=C3C=CNC3=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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